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Compound of Interest

Compound Name: 3,5-Di-tert-butylcatechol

Cat. No.: B085793 Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of 3,5-Di-tert-butylcatechol, a compound commonly used in research and

development. Adherence to these protocols is critical for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 3,5-Di-tert-butylcatechol

CAS Number: 1020-31-1[1]

Molecular Formula: C₁₄H₂₂O₂[2]

Appearance: White to light yellow powder or crystals

Hazard Identification and Classification
3,5-Di-tert-butylcatechol is classified as a hazardous substance. The primary hazards are

summarized below.
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Hazard Class GHS Classification Signal Word Hazard Statements

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[2][3]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation[2]

[3]

Personal Protective Equipment (PPE)
The following table outlines the mandatory personal protective equipment to be used when

handling 3,5-Di-tert-butylcatechol.
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Area of Protection Required PPE
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side

shields or chemical goggles

Goggles are required when

there is a splash hazard. All

eye and face protection should

meet ANSI Z87.1 or European

Standard EN166 standards.[4]

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber)

Inspect gloves for any signs of

degradation or punctures

before use. Dispose of

contaminated gloves properly

and wash hands thoroughly

after removal.[5]

Laboratory coat

A flame-resistant lab coat

should be worn and buttoned

completely to protect against

splashes and dust.[5]

Closed-toe shoes
Shoes must cover the entire

foot.[5]

Respiratory Protection
NIOSH-approved particulate

respirator (e.g., N95)

Required if dust is generated

or if engineering controls such

as a fume hood are

insufficient.[6]

Operational Plan for Safe Handling and Disposal
This step-by-step plan details the procedures for the safe management of 3,5-Di-tert-
butylcatechol from receipt to disposal.

1. Receiving and Storage:

Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.
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Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as acid chlorides, acid anhydrides, and oxidizing agents.[6] Keep the container tightly closed

when not in use.[6]

2. Handling and Use:

Engineering Controls: All handling of 3,5-Di-tert-butylcatechol should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5] Ensure that eyewash

stations and safety showers are readily accessible.[4]

Personal Hygiene: Avoid all personal contact, including the inhalation of dust.[5] Do not eat,

drink, or smoke in the laboratory. Always wash hands thoroughly after handling the chemical.

[5]

3. Spill Management:

Minor Spills: For small spills, wear appropriate PPE, sweep up the material, and place it into

a suitable, labeled container for disposal.[6] Avoid creating dust.[1]

Major Spills: In the event of a large spill, evacuate the area immediately and alert emergency

responders.[5]

4. Disposal Plan:

Waste Collection: Collect all waste material, including contaminated PPE, in a clearly labeled

and sealed container.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility.[4] Do not dispose of it down the drain or in the regular trash.[5] Follow all

local, state, and federal regulations for chemical waste disposal.[5]

Emergency and First Aid Procedures
Immediate action is required in case of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[3]

Seek immediate medical attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing and shoes.[3] Get

medical attention if irritation develops or

persists.[6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[3] Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.

Experimental Protocols
Detailed experimental protocols involving 3,5-Di-tert-butylcatechol should be designed with

strict adherence to the safety precautions outlined in this guide. All procedures should be

conducted in a controlled laboratory environment with appropriate engineering controls and

personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Di-tert-butylcatechol - Safety Data Sheet [chemicalbook.com]

2. 3,5-Di-tert-butylcatechol | C14H22O2 | CID 66099 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.fr [fishersci.fr]

4. fishersci.com [fishersci.com]

5. benchchem.com [benchchem.com]

6. 3,5-Di-tert-butylcatechol(1020-31-1) MSDS Melting Point Boiling Point Density Storage
Transport [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 3,5-Di-tert-
butylcatechol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085793#personal-protective-equipment-for-handling-
3-5-di-tert-butylcatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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